Cas no 4714-26-5 ( )
structure
Product Name:
CAS No:4714-26-5
MF:C14H11NO2
MW:225.242643594742
CID:930755
PubChem ID:977560
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 3-Nitrostilbene
- 3-Nitro-trans-stilbene
- 1-nitro-3-(2-phenylethenyl)benzene
- m-Nitrostilbene
- 1-nitro-3-[(e)-2-phenylvinyl]benzene
- AKOS002792503
- (E)-3-nitrostilbene
- Benzene, 1-nitro-3-[(1E)-2-phenylethenyl]-
- SCHEMBL1405312
- NSC-142605
- 3-((E)-2-phenylvinyl)nitrobenzene
- 1-Nitro-3-[(E)-2-phenylethenyl]benzene #
- Stilbene, 3-nitro-
- NSC142605
- 1-Nitro-3-[(E)-2-phenylethenyl]benzene
- BDBM50212211
- SR-01000273519
- NCGC00188287-01
- 4714-26-5
- CHEMBL1896623
- Benzene, 1-nitro-3-(2-phenylethenyl)-
- SR-01000273519-1
- 14064-52-9
-
-
- Inchi: 1S/C14H11NO2/c16-15(17)14-8-4-7-13(11-14)10-9-12-5-2-1-3-6-12/h1-11H/b10-9+
- InChI Key: NJYCKJGNJMIWCQ-MDZDMXLPSA-N
- SMILES: [O-][N+](C1=CC=CC(/C=C/C2C=CC=CC=2)=C1)=O
Computed Properties
- Exact Mass: 225.07903
- Monoisotopic Mass: 225.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 43.14
- LogP: 4.28840
Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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